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Compound of Interest

Methyl 3-(4-
Compound Name:
hydroxyphenyl)benzoate

Cat. No.: B062300

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical reagents are paramount to ensuring a safe and
compliant operational environment. This document provides detailed procedural guidance for
the safe disposal of Methyl 3-(4-hydroxyphenyl)benzoate (CAS No. 192376-76-4), a
compound recognized for its potential to cause skin and respiratory irritation, serious eye
damage, and high toxicity to aquatic life.

Key Safety and Hazard Information

Methyl 3-(4-hydroxyphenyl)benzoate presents several hazards that necessitate careful
handling and disposal.[1][2] The primary GHS (Globally Harmonized System of Classification
and Labelling of Chemicals) classifications for this compound are summarized below.

Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[1][2]

Serious Eye Damage/Eye lIrritation H318: Causes serious eye damage[2]
Specific Target Organ Toxicity H335: May cause respiratory irritation[1][2]
Hazardous to the Aquatic Environment H400: Very toxic to aquatic life[1][2]

Data sourced from PubChem CID 5097337 and other chemical labels.
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Step-by-Step Disposal Procedure

Given its hazardous properties, particularly its high aquatic toxicity, the disposal of Methyl 3-(4-
hydroxyphenyl)benzoate and its containers requires strict adherence to established protocols
to prevent environmental contamination and ensure personnel safety.

1. Waste ldentification and Segregation:

¢ Solid Waste: All solid materials contaminated with Methyl 3-(4-hydroxyphenyl)benzoate,
such as weighing papers, contaminated gloves, and bench liners, should be collected in a
designated, clearly labeled, and sealed hazardous waste container.

e Liquid Waste: Solutions containing Methyl 3-(4-hydroxyphenyl)benzoate should be
collected in a separate, compatible, and clearly labeled hazardous waste container. Do not
mix with other solvent waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

o Empty Containers: "Empty" containers that previously held Methyl 3-(4-
hydroxyphenyl)benzoate should be triple-rinsed with a suitable solvent. The rinsate must
be collected as hazardous liquid waste. After thorough cleaning, the container can be
disposed of according to institutional guidelines, which may allow for recycling or disposal as
non-hazardous waste.

2. Personal Protective Equipment (PPE):

» Always wear appropriate PPE when handling this compound, including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a lab coat.

« If there is a risk of generating dust or aerosols, use a fume hood or a ventilated enclosure.
3. Disposal Pathway:

» All waste containing Methyl 3-(4-hydroxyphenyl)benzoate must be disposed of through a
licensed and approved hazardous waste disposal company.[3][4]

o Never dispose of this chemical down the drain or in the regular trash, as this can lead to
severe environmental damage due to its high aquatic toxicity.[5]
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» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste containers.

4. Spill Management:
¢ In the event of a spill, evacuate the area and prevent the spread of the material.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a labeled hazardous waste container.

o For larger spills, or if you are unsure how to proceed, contact your institution's EHS or
emergency response team immediately.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Methyl 3-(4-
hydroxyphenyl)benzoate.
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Caption: Disposal workflow for Methyl 3-(4-hydroxyphenyl)benzoate.

By adhering to these procedures, laboratory professionals can mitigate the risks associated
with Methyl 3-(4-hydroxyphenyl)benzoate and ensure that its disposal is conducted in a safe,
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responsible, and compliant manner. Always consult your institution's specific safety and
disposal guidelines and the most current Safety Data Sheet (SDS) available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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